Cas no 2092549-82-9 ((1-(5-Aminopyridin-2-yl)-4,4-dimethylpyrrolidin-3-yl)methanol)

• Product Name: (1-(5-Aminopyridin-2-yl)-4,4-dimethylpyrrolidin-3-yl)methanol
• CAS No: 2092549-82-9
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 4772267
• PubChem ID: 121202737
• Update Time: 2025-10-29

(1-(5-Aminopyridin-2-yl)-4,4-dimethylpyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(5-aminopyridin-2-yl)-4,4-dimethylpyrrolidin-3-yl)methanol
• AKOS026710920
• [1-(5-aminopyridin-2-yl)-4,4-dimethylpyrrolidin-3-yl]methanol
• starbld0040799
• 2092549-82-9
• F1907-6551
• (1-(5-Aminopyridin-2-yl)-4,4-dimethylpyrrolidin-3-yl)methanol

• Inchi： 1S/C12H19N3O/c1-12(2)8-15(6-9(12)7-16)11-4-3-10(13)5-14-11/h3-5,9,16H,6-8,13H2,1-2H3
• InChI Key： MVCOQHZRXPCTFS-UHFFFAOYSA-N
• SMILES： OCC1CN(C2C=CC(=CN=2)N)CC1(C)C

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.4

Additional information on (1-(5-Aminopyridin-2-yl)-4,4-dimethylpyrrolidin-3-yl)methanol

The Compound CAS No. 2092549-82-9: (1-(5-Aminopyridin-2-yl)-4,4-dimethylpyrrolidin-3-yl)methanol

The compound with CAS No. 2092549-82-9, known as (1-(5-Aminopyridin-2-yl)-4,4-dimethylpyrrolidin-3-yl)methanol, is a complex organic molecule with significant potential in the field of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by a pyrrolidine ring substituted with a 5-amino-pyridine group and a hydroxymethyl group. The presence of these functional groups contributes to its versatile reactivity and bioavailability. Researchers have explored its synthesis through various routes, including multi-component reactions and enzymatic catalysis, which have been optimized to improve yield and purity. These advancements in synthetic methodology have paved the way for large-scale production and further experimentation.

One of the most notable aspects of this compound is its pharmacological profile. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation, neurodegeneration, and cancer progression. For instance, recent findings suggest that it exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes, which are central to the inflammatory response. Additionally, its neuroprotective effects have been studied in models of Alzheimer's disease, where it showed potential in mitigating oxidative stress and enhancing cognitive function.

In the context of oncology, this compound has shown selective cytotoxicity against various cancer cell lines. Mechanistic studies reveal that it induces apoptosis by modulating mitochondrial function and activating caspase pathways. Furthermore, its ability to enhance the efficacy of conventional chemotherapeutic agents without increasing toxicity has positioned it as a promising candidate for combination therapy.

Another area where this compound has made significant strides is in the development of drug delivery systems. Its hydroxymethyl group allows for easy modification into prodrugs or nanoparticles, enhancing drug stability and targeting efficiency. Recent research has focused on its application in targeted drug delivery to overcome challenges such as poor solubility and off-target effects.

Despite its potential, there are challenges associated with the clinical translation of this compound. Issues such as bioavailability optimization and long-term safety profiles require further investigation. Collaborative efforts between academia and industry are underway to address these concerns through advanced formulation techniques and preclinical toxicity studies.

In conclusion, the compound CAS No. 2092549-82-9 represents a significant advancement in medicinal chemistry with diverse applications across multiple therapeutic domains. Its unique structure, coupled with cutting-edge research findings, underscores its potential as a novel therapeutic agent. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in drug discovery.